Cas no 2169137-09-9 (benzyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate)

• Product Name: benzyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate
• CAS No: 2169137-09-9
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5294509
• Update Time: 2025-06-11

benzyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C15H17NO2/c1-3-15(2)10-7-11-16(15)14(17)18-12-13-8-5-4-6-9-13/h1,4-6,8-9H,7,10-12H2,2H3
• InChI Key： NNNSEIBKIKZQFR-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC1(C#C)C

Additional information on benzyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate

Research Briefing on Benzyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate (CAS: 2169137-09-9) in Chemical Biology and Pharmaceutical Applications

Benzyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate (CAS: 2169137-09-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine scaffold and ethynyl functional group, has demonstrated potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of benzyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, leveraging modern catalytic methods such as palladium-catalyzed cross-coupling reactions. The presence of the ethynyl group in the molecule offers a reactive handle for further functionalization, making it a valuable intermediate in the synthesis of more complex bioactive molecules. These synthetic advancements have paved the way for its broader application in drug discovery programs.

In the context of biological activity, preliminary investigations suggest that benzyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate may exhibit modulatory effects on specific protein targets. For instance, recent in vitro studies have indicated its potential as a scaffold for developing inhibitors of enzymes involved in inflammatory pathways. The compound's ability to interact with key biological targets has sparked interest in its use as a starting point for the design of novel therapeutics, particularly in areas such as oncology and neurodegenerative diseases.

Furthermore, the compound's physicochemical properties, including its lipophilicity and molecular weight, make it a promising candidate for further optimization in medicinal chemistry campaigns. Researchers have noted its favorable drug-like characteristics, which could facilitate its progression through preclinical development stages. Recent computational modeling studies have also explored its binding modes with various biological targets, providing insights into structure-activity relationships that could guide future derivative synthesis.

Looking ahead, the potential applications of benzyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate appear promising. Current research efforts are focused on expanding its utility as a versatile building block in chemical biology and exploring its direct therapeutic potential. As more data becomes available regarding its biological activities and safety profile, this compound may play an increasingly important role in the development of new pharmaceutical agents. The ongoing research underscores the importance of continued investigation into this compound and its derivatives.